Cas no 1502830-05-8 (3-(3-Chloro-4-fluorophenyl)-2-oxopropanoic acid)

• Product Name: 3-(3-Chloro-4-fluorophenyl)-2-oxopropanoic acid
• CAS No: 1502830-05-8
• MF: C₉H₆ClFO₃
• MW: 216.593545436859
• CID: 5773226
• PubChem ID: 81144789
• Update Time: 2023-12-26

3-(3-Chloro-4-fluorophenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS019715745
• SY338914
• 3-(3-chloro-4-fluorophenyl)-2-oxopropanoic acid
• MFCD24056188
• 1502830-05-8
• EN300-1986707
• 3-(3-Chloro-4-fluorophenyl)-2-oxopropanoic acid

• Inchi： 1S/C9H6ClFO3/c10-6-3-5(1-2-7(6)11)4-8(12)9(13)14/h1-3H,4H2,(H,13,14)
• InChI Key： FPXKXTGQGCRROF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(C(=O)O)=O)F

Computed Properties

• Exact Mass: 215.9989499g/mol
• Monoisotopic Mass: 215.9989499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives